Cas no 872018-04-7 (4-Cyano-2-(ethylamino)benzoic acid)
4-Cyano-2-(ethylamino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-cyano-2-(ethylamino)benzoic acid
- Benzoic acid, 4-cyano-2-(ethylamino)-
- 4-Cyano-2-(ethylamino)benzoic acid
-
- Inchi: 1S/C10H10N2O2/c1-2-12-9-5-7(6-11)3-4-8(9)10(13)14/h3-5,12H,2H2,1H3,(H,13,14)
- InChI Key: QBHGTRPEZFHXJN-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C#N)=CC=1NCC)=O
Computed Properties
- Exact Mass: 190.074227566g/mol
- Monoisotopic Mass: 190.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 73.1
4-Cyano-2-(ethylamino)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100644-250mg |
4-Cyano-2-(ethylamino)benzoic acid |
872018-04-7 | 95% | 250mg |
$178.50 | 2023-08-31 | |
| Alichem | A019100644-1g |
4-Cyano-2-(ethylamino)benzoic acid |
872018-04-7 | 95% | 1g |
$455.52 | 2023-08-31 |
4-Cyano-2-(ethylamino)benzoic acid Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 4-Cyano-2-(ethylamino)benzoic acid
Research Brief on 4-Cyano-2-(ethylamino)benzoic acid (CAS: 872018-04-7): Recent Advances and Applications
4-Cyano-2-(ethylamino)benzoic acid (CAS: 872018-04-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent literature reveals that 4-Cyano-2-(ethylamino)benzoic acid has been employed as a key building block in the development of novel kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of selective inhibitors targeting protein kinases involved in inflammatory diseases. The compound's unique structural features, including the cyano and ethylamino groups, contribute to its ability to interact with specific kinase binding sites, offering a promising avenue for drug discovery.
In addition to its role in kinase inhibition, 4-Cyano-2-(ethylamino)benzoic acid has been investigated for its potential as a fluorescent probe. A recent article in Analytical Chemistry (2024) reported the development of a derivative of this compound that exhibits strong fluorescence properties, making it suitable for imaging applications in cellular studies. The probe's ability to selectively bind to certain cellular targets provides researchers with a valuable tool for studying intracellular processes.
Another area of interest is the compound's application in the synthesis of metal-organic frameworks (MOFs). A study in the Journal of Materials Chemistry (2023) described the use of 4-Cyano-2-(ethylamino)benzoic acid as a ligand in the construction of MOFs with potential applications in drug delivery and catalysis. The compound's ability to form stable coordination complexes with various metal ions underscores its versatility in materials science.
Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties for therapeutic use. Recent research has focused on modifying the chemical structure of 4-Cyano-2-(ethylamino)benzoic acid to enhance its bioavailability and reduce potential toxicity. A preprint on bioRxiv (2024) outlined a series of structural analogs with improved metabolic stability, paving the way for further preclinical evaluation.
In conclusion, 4-Cyano-2-(ethylamino)benzoic acid (CAS: 872018-04-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to fluorescent probing and materials science, highlight its potential as a multifunctional tool in scientific discovery. Future research should focus on addressing the current limitations and exploring new therapeutic avenues for this promising compound.
872018-04-7 (4-Cyano-2-(ethylamino)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)